Cas no 2228753-07-7 (3-2-(dimethylamino)phenyl-2-methoxypropanoic acid)

• Product Name: 3-2-(dimethylamino)phenyl-2-methoxypropanoic acid
• CAS No: 2228753-07-7
• MF: C₁₂H₁₇NO₃
• MW: 223.268283605576
• CID: 5771089
• PubChem ID: 165611162
• Update Time: 2025-08-03

3-2-(dimethylamino)phenyl-2-methoxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1759521
• 3-[2-(dimethylamino)phenyl]-2-methoxypropanoic acid
• 2228753-07-7
• 3-2-(dimethylamino)phenyl-2-methoxypropanoic acid

• Inchi： 1S/C12H17NO3/c1-13(2)10-7-5-4-6-9(10)8-11(16-3)12(14)15/h4-7,11H,8H2,1-3H3,(H,14,15)
• InChI Key： AZTADRFCIVSKSJ-UHFFFAOYSA-N
• SMILES： O(C)C(C(=O)O)CC1C=CC=CC=1N(C)C

Computed Properties

• Exact Mass: 223.12084340g/mol
• Monoisotopic Mass: 223.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 49.8Ų

Additional information on 3-2-(dimethylamino)phenyl-2-methoxypropanoic acid

Introduction to 3-2-(dimethylamino)phenyl-2-methoxypropanoic acid (CAS No. 2228753-07-7)

3-2-(dimethylamino)phenyl-2-methoxypropanoic acid, identified by the CAS number 2228753-07-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, featuring a phenyl ring substituted with a dimethylamino group and a methoxypropionic acid moiety, exhibits a unique structural framework that positions it as a potentially valuable intermediate in the development of novel therapeutic agents. The combination of its aromatic and aliphatic components, coupled with its amine and ester functionalities, makes it a compound of interest for researchers exploring innovative drug design strategies.

The structural motif of 3-2-(dimethylamino)phenyl-2-methoxypropanoic acid incorporates several key functional groups that are highly relevant to modern pharmacological research. The dimethylamino substituent on the phenyl ring introduces basicity and potential hydrogen bonding capabilities, which are often exploited in the design of bioactive molecules. Meanwhile, the methoxypropionic acid side chain provides an acidic proton and a hydroxyl group that can participate in various chemical transformations, including esterification, amidation, and condensation reactions. These features make the compound a versatile building block for synthesizing more complex molecules.

In recent years, there has been growing interest in the development of small molecule inhibitors targeting protein-protein interactions (PPIs), which play crucial roles in numerous biological pathways. The scaffold of 3-2-(dimethylamino)phenyl-2-methoxypropanoic acid bears similarities to known PPI modulators, particularly those designed to disrupt interactions involving transcription factors and signaling proteins. Preliminary computational studies suggest that this compound may exhibit binding affinity to certain protein targets, making it a promising candidate for further investigation in drug discovery pipelines.

One of the most compelling aspects of 3-2-(dimethylamino)phenyl-2-methoxypropanoic acid is its potential utility in medicinal chemistry as a lead compound or scaffold for structure-based drug design. Researchers have utilized similar aromatic amine derivatives in the development of kinase inhibitors, where the presence of basic nitrogen atoms enhances binding interactions with ATP pockets in enzyme active sites. The methoxypropionic acid moiety could serve as a linker or pivot point for further derivatization, allowing chemists to fine-tune physicochemical properties such as solubility, permeability, and metabolic stability.

The synthesis of 3-2-(dimethylamino)phenyl-2-methoxypropanoic acid represents an interesting challenge due to the need to introduce multiple functional groups in a regioselective manner. Advances in synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have enabled more efficient access to complex molecular architectures. For instance, palladium-catalyzed Buchwald-Hartwig amination could be employed to construct the C-N bond between the phenyl ring and the dimethylamino group, while nucleophilic substitution or reduction techniques might be used to introduce the methoxypropionic acid functionality.

Recent publications have highlighted the importance of optimizing synthetic routes to improve yield and scalability when working with heterocyclic compounds like 3-2-(dimethylamino)phenyl-2-methoxypropanoic acid. By leveraging continuous flow chemistry or microwave-assisted synthesis, researchers can achieve faster reaction times and higher reproducibility compared to traditional batch processing methods. These innovations not only enhance laboratory efficiency but also make large-scale production more feasible for preclinical studies and commercial applications.

The pharmacological potential of 3-2-(dimethylamino)phenyl-2-methoxypropanoic acid extends beyond its role as an intermediate; it may also possess direct biological activity under certain conditions. For example, derivatives containing similar structural elements have been investigated for their effects on central nervous system (CNS) pathways due to their ability to modulate neurotransmitter release or receptor function. While comprehensive biological evaluations are still needed for this specific compound, its chemical profile suggests it could be explored for therapeutic applications ranging from neurodegenerative disorders to inflammatory conditions.

In conclusion,3-2-(dimethylamino)phenyl-2-methoxypropanoic acid (CAS No. 2228753-07-7) represents a fascinating subject of study in synthetic organic chemistry and medicinal biology. Its unique structural features offer opportunities for designing novel therapeutics targeting challenging biological targets such as PPIs or enzyme active sites. As research continues into new synthetic strategies and pharmacological assays,this compound holds promise as an important tool for advancing both academic research and industrial drug development efforts.